Einecs 235-366-2

• CAS RN: 12193-47-4
• Molecular Formula: C10H14O4Sr
• Molecular Weight: 285.84 g/mol
• IUPAC Name: strontium;(Z)-4-oxopent-2-en-2-olate;(E)-4-oxopent-2-en-2-olate
• InChI: InChI=1S/2C5H8O2.Sr/c2*1-4(6)3-5(2)7;/h2*3,6H,1-2H3;/q;;+2/p-2/b4-3+;4-3-
• InChI Key: UMBFGWVRZIHXCK-OHSCNOFNSA-L
• Isomeric SMILES: C/C(=C\C(=O)C)/[O-].C/C(=C/C(=O)C)/[O-].[Sr+2]
• SMILES: CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].[Sr+2]
• Pictograms: Irritant; Health Hazard

Description

Einecs 235-366-2 is a chemical substance listed in the EINECS (European INventory of Existing Commercial chemical Substances) inventory. It’s also available for purchase from certain chemical suppliers. The molecular formula is C10H14O4Sr and the molecular weight is 285.8 g/mol.

Scientific Research Applications

Isotopic Fractionation and Measurement Techniques

• Low-temperature Isotopic Fractionation of Uranium: Research has demonstrated significant natural variability in the isotopic composition of uranium, particularly between U-235 and U-238, in low-temperature environments. This variability suggests uranium isotopes may help monitor new reaction pathways and environmental processes, offering insights into uranium's geochemical behavior (Stirling et al., 2007).
• Uranium Isotopic Composition Measurements: The development of a new double spike isotope reference material (IRMM-3636) has improved the precision and accuracy of measuring natural uranium samples' isotopic compositions. This advancement has implications for understanding natural variations and refining measurement techniques in scientific research (Richter et al., 2008).
• In-Situ Object Calibration Software (ISOCS) for U-235 Mass Verification: The ISOCS technique has been applied for the precise measurement of U-235 mass in nuclear materials, demonstrating its importance for verifying International Atomic Energy Agency (IAEA) activities and offering a tool for nuclear science research (Ahmed, 2019).

Geological and Nuclear Science Applications

• Half-lives of Uranium-234 and Thorium-230: Re-determination of the half-lives of U-234 and Th-230 provides enhanced precision for the U-series and U-Th-Pb chronometers when applied to samples formed in low-temperature environments. This research refines the tools available for geological dating and studying Earth's history (Cheng et al., 2000).
• Natural Variations in Uranium Isotope Ratios: The study of natural variations in the U-238/U-235 ratio offers potential as a signature for tracing the origin of uranium ore concentrate, improving our understanding of uranium's depositional environments and refining methods for uranium ore analysis (Brennecka et al., 2010).